Cas no 1396630-39-9 (1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• CAS No: 1396630-39-9
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 6329519
• PubChem ID: 71793994
• Update Time: 2025-10-28

1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• VU0541069-1
• F6247-1550
• 1396630-39-9
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-pyrrolidin-1-ylsulfonylpyridin-2-one
• 1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
• 1-((3,5-dimethylisoxazol-4-yl)methyl)-3-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one
• AKOS024544452

• Inchi： 1S/C15H19N3O4S/c1-11-13(12(2)22-16-11)10-17-7-5-6-14(15(17)19)23(20,21)18-8-3-4-9-18/h5-7H,3-4,8-10H2,1-2H3
• InChI Key： CPNVRJFWALHYHP-UHFFFAOYSA-N
• SMILES： S(C1=CC=CN(CC2C(C)=NOC=2C)C1=O)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one

1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS 1396630-39-9): A Comprehensive Overview

1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one (CAS 1396630-39-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This heterocyclic molecule combines a 1,2-dihydropyridin-2-one core with a 3,5-dimethyl-1,2-oxazol-4-ylmethyl group and a pyrrolidine-1-sulfonyl substituent, creating a unique structural framework with potential biological activity. Researchers are particularly interested in its molecular interactions and possible applications in drug discovery.

The compound's structural complexity makes it a valuable candidate for studying enzyme inhibition and receptor modulation. Recent studies suggest that derivatives of 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one may exhibit interesting pharmacological properties, though further research is needed to fully characterize its potential. The presence of both the oxazole and pyrrolidine sulfonyl moieties contributes to its unique electronic properties and molecular recognition capabilities.

In synthetic chemistry, CAS 1396630-39-9 serves as an important intermediate for the development of more complex molecular architectures. Its synthesis typically involves multi-step organic transformations, with careful control of reaction conditions to ensure proper regioselectivity and yield. The compound's stability under various conditions makes it particularly useful for medicinal chemistry applications where structural modifications are often required.

From a commercial perspective, 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one is available through specialized chemical suppliers, primarily for research and development purposes. The global market for such specialized heterocyclic compounds has been growing steadily, driven by increasing demand from pharmaceutical companies and academic research institutions exploring novel therapeutic targets.

The compound's physicochemical properties, including its solubility profile and lipophilicity, make it particularly interesting for drug design applications. Researchers are investigating how modifications to the 3,5-dimethyl-1,2-oxazol-4-yl or pyrrolidine-1-sulfonyl groups might affect bioavailability and target engagement. These structure-activity relationship studies are crucial for optimizing potential therapeutic candidates derived from this chemical scaffold.

Analytical characterization of CAS 1396630-39-9 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography when suitable crystals can be obtained. These methods help confirm the compound's structure and purity, which are essential for reliable research outcomes. The growing availability of computational chemistry tools has also enabled more efficient study of this molecule's conformational preferences and potential binding modes.

In the context of current research trends, 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one represents part of the broader exploration of nitrogen-containing heterocycles in medicinal chemistry. The pharmaceutical industry's ongoing search for novel scaffolds with improved drug-like properties has increased interest in such compounds, particularly those that might address challenging biological targets or overcome existing limitations in drug therapy.

Safety considerations for handling CAS 1396630-39-9 follow standard laboratory protocols for organic compounds. While specific toxicological data may be limited, researchers typically employ appropriate personal protective equipment and work in well-ventilated areas when handling this material. Proper storage conditions, typically at controlled temperatures and protected from moisture, help maintain the compound's stability over time.

The future research directions for 1-(3,5-dimethyl-1,2-oxazol-4-yl)methyl-3-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one may include more detailed biological screening, structural optimization studies, and investigation of its metabolic fate in biological systems. As the understanding of its properties grows, so too may its potential applications in various areas of chemical and pharmaceutical research.

For researchers interested in CAS 1396630-39-9, it's important to consult the latest scientific literature and supplier information to obtain the most current data regarding its properties, availability, and potential applications. The compound represents an interesting example of how strategic molecular design can create novel chemical entities with potential value across multiple scientific disciplines.